Cas no 6805-41-0 (Escin)

Escin is a natural product of triterpenoid saponins isolated from Aesculus seed, which can be used as an active molecule for vascular protection \ anti-inflammatory \ anti edema \ anti injury

Escin structure

Product Name:Escin

CAS No:6805-41-0

Molecular Formula:C₅₅H₈₆O₂₄

Molecular Weight:1131.2570

MDL:MFCD00076054

CID:47001

PubChem ID:24894403

Escin Properties

Names and Identifiers

- Aescine
- Escin
- Aescin
- Chestnuts extract
- AESCIN(RG)
- Horse Chestnut Extract
- (2S,3S,4S,5R,6R)-6-[[(3S,4R,4aR,6aR,6bS,8R,8aS,9S,10S,12aR,14aR,14bS)-9-Acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(Z)-2-methylbut-2-enoyl]
- (2S,3S,4S,5R,6R)-6-[[(3S,4R,4aR,6aR,6bS,8R,8aS,9S,10S,12aR,14aR,14bS)-9-Acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(Z)-2-methylbut-2-enoyl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
- (2S,3S,4S,5R)-6-[[(3S,4S,4Ar,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hy
- escin Ib
- EscinI B
- beta-Escin
- AESCIN IB(SH)
- QYK0D6H79O
- Aescin IB
- C55H86O24
- escine Ib
- escin-Ib
- Aescine (DCF)
- Reparil (TN)
- 8115AH
- BDBM50466108
- N2164
- C08921
- D07912
- 339E902
- Q27895506
- Aescin ,Horse Chestnut Extract
- 6-[[(4S,6aR,6bS,8aR,14bR)-9-acetoxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-(2-methylbut-2-enoyloxy)-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydr
- A835990
- 6805-41-0
- 26339-90-2
- (2S,3S,4S,5R,6R)-6-[[(3S,4S,4aR,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-(2-methylbut-2-enoyloxy)-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
- PD132750
- cid_16211024
- AXNVHPCVMSNXNP-YSYFQUGBSA-N
- Sodium Aescinate,(S)
- MLS002695979
- BDBM80094
- Beta-Aescin, technical grade
- AKOS015894943
- Aescin, 98%
- AS-15594
- Escin, >=95%, powder
- MFCD00076054
- MLS-0442920.0001
- SMR000127404
- (2S,3S,4S,5R,6R)-6-[[(4S,6aR,6bS,8R,8aR,9R,10R,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(Z)-2-methylbut-2-enoyl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
- 11072-93-8
- CHEMBL1875956
- Beta-Aescin, tech.
- +Expand
- MDL： MFCD00076054
- InChIKey： AXNVHPCVMSNXNP-OXPBSUTMSA-N
- Inchi： 1S/C55H86O24/c1-10-23(2)46(71)79-43-44(72-24(3)60)55(22-59)26(17-50(43,4)5)25-11-12-30-51(6)15-14-32(52(7,21-58)29(51)13-16-53(30,8)54(25,9)18-31(55)61)75-49-41(77-48-38(67)36(65)34(63)28(20-57)74-48)39(68)40(42(78-49)45(69)70)76-47-37(66)35(64)33(62)27(19-56)73-47/h10-11,26-44,47-49,56-59,61-68H,12-22H2,1-9H3,(H,69,70)/b23-10-/t26-,27+,28+,29+,30+,31+,32-,33+,34+,35-,36-,37+,38+,39-,40-,41+,42-,43-,44-,47-,48-,49+,51-,52+,53+,54+,55-/m0/s1
- SMILES： O([H])[C@]1([H])C([H])([H])[C@]2(C([H])([H])[H])C(=C([H])C([H])([H])[C@]3([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])([C@](C([H])([H])[H])(C([H])([H])O[H])[C@]4([H])C([H])([H])C([H])([H])[C@]32C([H])([H])[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C(=O)O[H])O2)O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])[C@]2([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])([C@@]([H])([C@@]21C([H])([H])O[H])OC(C([H])([H])[H])=O)OC(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[H])=O

Computed Properties

Exact Mass: 1130.550904g/mol
Surface Charge: 0
XLogP3: 0.7
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 24
Rotatable Bond Count: 16
Monoisotopic Mass: 1130.550904g/mol
Monoisotopic Mass: 1130.550904g/mol
Topological Polar Surface Area: 388Å²
Heavy Atom Count: 79
Complexity: 2300
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: -2.64220
PSA: 776.08000
Merck: 13,3730
Refractive Index: 1.6500 (estimate)
Boiling Point: 764.81°C (rough estimate)
Melting Point: 224.5°C
Flash Point: 311.8 °C
Solubility: Soluble in methanol.
Color/Form: White powder
Density: 1.1200 (rough estimate)

Escin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0061DS-100mg	Escin	6805-41-0		100mg	$91.00	2024-04-22
A2B Chem LLC	AC80928-100mg	Escin	6805-41-0	97%	100mg	$40.00
Aaron	AR0061M4-100mg	Escin	6805-41-0	95%	100mg	$32.00
abcr	AB530404-1g	Aescin, 98%; .	6805-41-0	98%	1g	€105.10	2024-08-02
ChemScence	CS-0020259-10mg	Escin	6805-41-0		10mg	$50.0	2022-04-26
ChromaDex Standards	ASB-00001475-001-1g	AESCIN	6805-41-0	%	1g	$80.00
DC Chemicals	DC10211-100 mg	Escin	6805-41-0	>98%	100mg	$350.0	2022-02-28
eNovation Chemicals LLC	Y1054030-1g	Escin	6805-41-0	97%	1g	$195	2022-04-14
MedChemExpress	HY-B2114-10mM*1mLinDMSO	Escin	6805-41-0		10mM*1mLinDMSO	￥550	2023-07-26
PhytoLab	89871-50mg	Escin	6805-41-0	≥ 75.0 %	50mg	€85.5

Escin Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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(CAS:6805-41-0)

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Kono Chem Co.,Ltd

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HU BEI NUO NA Technology Co., Ltd.

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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

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(CAS:6805-41-0)

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NanJingqingYunbiologologyicaltecjnco，LTD

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(CAS:6805-41-0)

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:6805-41-0)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

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Escin Related Literature

1. Organocatalytic chain scission of poly(lactides): a general route to controlled molecular weight, functionality and macromolecular architecture

Frederik Nederberg,Eric F. Connor,Thierry Glausser,James L. Hedrick Chem. Commun., 2001, 2066-2067
2. Which one is faster? A kinetic investigation of Pd and Ni catalyzed Negishi-type oxidative coupling reactions†

Jie Xin,Heng Zhang Dalton Trans., 2015,44, 19777-19781
3. Development of a triple spike methodology for validation of butyltin compounds speciation analysis by isotope dilution mass spectrometry

Pablo Rodríguez-González,Jorge Ruiz Encinar,J. Ignacio García Alonso,Alfredo Sanz-Medel J. Anal. At. Spectrom., 2004,19, 685-691
4. Matching the organic and inorganic counterparts during nucleation and growth of copper-based nanoparticles – in situ spectroscopic studies†

Malwina Staniuk,Daniel Zindel,Wouter van Beek,Ofer Hirsch,Niklaus Kränzlin,Markus Niederberger,Dorota Koziej CrystEngComm, 2015,17, 6962-6971
5. Structure–property relationships based on Hammett constants in cyclometalated iridium(iii) complexes: their application to the design of a fluorine-free FIrPic-like emitter†

Julien Frey,Basile F. E. Curchod,Rosario Scopelliti,Ivano Tavernelli,Ursula Rothlisberger,Mohammad K. Nazeeruddin,Etienne Baranoff Dalton Trans., 2014,43, 5667-5679
6. Hierarchically plasmonic photocatalysts of Ag/AgCl nanocrystals coupled with single-crystalline WO3 nanoplates†

Tao Li,Qianqian Chen,Jiabing Gao,Bingbing Fan,Jian Li,Xinjian Li,Jing Sun,Lian Gao Nanoscale, 2012,4, 5431-5439
7. Back cover

Integr. Biol., 2009,1, 131-132
8. Inside front cover

Chem. Soc. Rev., 2015,44, 7432-7432
9. Carbon scaffold structured silicon anodes for lithium-ion batteries

Juchen Guo,Xilin Chen,Chunsheng Wang J. Mater. Chem., 2010,20, 5035-5040
10. Enabling the electrocatalytic fixation of N2 to NH3 by C-doped TiO2 nanoparticles under ambient conditions†

Benhe Zhong,Yonglan Luo,Guanwei Cui,Xiaodong Guo,Xuping Sun Nanoscale Adv., 2019,1, 961-964

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